1-(5-bromo-2,4-dimethylbenzenesulfonyl)-1H-pyrazole

• IUPAC Name: 1-(5-bromo-2,4-dimethylphenyl)sulfonylpyrazole
• InChI: InChI=1S/C11H11BrN2O2S/c1-8-6-9(2)11(7-10(8)12)17(15,16)14-5-3-4-13-14/h3-7H,1-2H3
• InChI Key: HHZKFXHNFQVHDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)N2C=CC=N2)Br)C
• Molecular Formula: C11H11BrN2O2S
• Molecular Weight: 315.19 g/mol
• CAS No.: 1185703-20-1

Description

The compound “1-(5-bromo-2,4-dimethylbenzenesulfonyl)-1H-pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. In this compound, the pyrazole ring is substituted at the 1-position with a 5-bromo-2,4-dimethylbenzenesulfonyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable pyrazole derivative with a 5-bromo-2,4-dimethylbenzenesulfonyl chloride or a related sulfonyl halide. The exact conditions would depend on the specific reactants used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring and the 5-bromo-2,4-dimethylbenzenesulfonyl group. The bromine atom and the sulfonyl group would be expected to significantly influence the compound’s chemical behavior.

Chemical Reactions Analysis

As a pyrazole derivative, this compound could potentially undergo a variety of chemical reactions. The bromine atom could be replaced in a nucleophilic substitution reaction, and the sulfonyl group could potentially be modified or removed in suitable conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the bromine atom could increase its molecular weight and potentially its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Pyrazole derivatives have been studied for a variety of biological activities, including as inhibitors of enzymes like cyclooxygenase.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. It could be of interest in the development of new pharmaceuticals or materials.